Cas no 71750-44-2 (Octadecanoic acid,methylcyclohexyl ester (9CI))

• Product name: Octadecanoic acid,methylcyclohexyl ester (9CI)
• CAS No: 71750-44-2
• MF: C₂₅H₄₈O₂
• MW: 380.64742
• CID: 569293
• PubChem ID: 22608940

Octadecanoic acid,methylcyclohexyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,methylcyclohexyl ester (9CI)
• methylcyclohexyl stearate
• 1-methylcyclohexyl octadecanoate
• Cyclohexylmethyl octadecanoate
• SCHEMBL4625911
• EINECS 275-976-6
• DTXSID70992382
• 71750-44-2

• Inchi： InChI=1S/C25H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-25(26)27-23-24-20-17-16-18-21-24/h24H,2-23H2,1H3
• InChI Key： AJZARCDGAYBFQA-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC1CCCCC1

Computed Properties

• Exact Mass: 380.36564
• Monoisotopic Mass: 380.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 10.9

Experimental Properties

• Density: 0.89
• Boiling Point: 422.2°C at 760 mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.467
• PSA: 26.3